Cas no 139299-23-3 (2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-, ethylester)

• Product Name: 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-, ethylester
• CAS No: 139299-23-3
• MF: C₉H₁₀N₂O₄S₂
• MW: 274.316699504852
• CID: 1266278
• Update Time: 2024-08-03

2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-, ethylester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-, ethylester
• 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-, ethyl ester

• Inchi： 1S/C9H10N2O4S2/c1-3-15-8(12)7-6(11)5(4-10)9(16-7)17(2,13)14/h3,11H2,1-2H3
• InChI Key： PYEPSNRHOVZPMG-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(S(C)(=O)=O)=C(C#N)C=1N

Computed Properties

• Exact Mass: 274.0083

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 581.7±50.0 °C(Predicted)
• PSA: 110.25
• pka: -2.52±0.10(Predicted)